Cas no 138163-15-2 (Benzyl 3-methylenepiperidine-1-carboxylate)

Benzyl 3-methylenepiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in the preparation of pharmacologically active compounds. Its structure features a reactive methylene group adjacent to the piperidine ring, enabling further functionalization through alkylation or Michael addition reactions. The benzyl carboxylate moiety provides a protective group that can be selectively removed under mild conditions, enhancing its utility in multi-step syntheses. This compound is commonly employed in the development of pharmaceuticals, agrochemicals, and specialty chemicals due to its stability and compatibility with various reaction conditions. Its well-defined reactivity profile makes it a reliable building block for constructing complex nitrogen-containing heterocycles.
Benzyl 3-methylenepiperidine-1-carboxylate structure
138163-15-2 structure
Product Name:Benzyl 3-methylenepiperidine-1-carboxylate
CAS No:138163-15-2
MF:C14H17NO2
MW:231.290283918381
MDL:MFCD09953295
CID:1250809
PubChem ID:11557687
Update Time:2025-06-07

Benzyl 3-methylenepiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 3-methylene-, phenylmethyl ester
    • benzyl 3-methylenepiperidine-1-carboxylate
    • benzyl 3-methylidenepiperidine-1-carboxylate
    • DFLLABDAFZKLMX-UHFFFAOYSA-N
    • FCH2717008
    • AK171974
    • 1-?piperidinecarboxylic acid, 3-?methylene-?, phenylmethyl ester
    • SY034334
    • CS-0052936
    • SCHEMBL8323054
    • AKOS025289977
    • SB43692
    • BENZYL3-METHYLENEPIPERIDINE-1-CARBOXYLATE
    • MFCD09953295
    • 138163-15-2
    • AS-42625
    • N-Cbz-3-methylenepiperidine
    • DB-114272
    • AMY23915
    • EN300-816370
    • A886301
    • Benzyl 3-methylenepiperidine-1-carboxylate
    • MDL: MFCD09953295
    • Inchi: 1S/C14H17NO2/c1-12-6-5-9-15(10-12)14(16)17-11-13-7-3-2-4-8-13/h2-4,7-8H,1,5-6,9-11H2
    • InChI Key: DFLLABDAFZKLMX-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CC(=C)CCC1)=O

Computed Properties

  • Exact Mass: 231.12601
  • Monoisotopic Mass: 231.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.3

Experimental Properties

  • PSA: 29.54

Benzyl 3-methylenepiperidine-1-carboxylate Pricemore >>

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